Cas no 92567-02-7 (5-(4-Chloro-2-nitrophenyl)-2H-tetrazole)

5-(4-Chloro-2-nitrophenyl)-2H-tetrazole is a heterocyclic compound featuring a tetrazole ring linked to a chloronitrophenyl moiety. This structure imparts reactivity suitable for applications in pharmaceuticals, agrochemicals, and material science. The tetrazole group serves as a bioisostere for carboxylic acids, enhancing metabolic stability in drug design. The electron-withdrawing nitro and chloro substituents further influence its electronic properties, making it a valuable intermediate in nucleophilic substitution and cycloaddition reactions. Its stability under various conditions allows for versatile synthetic utility. The compound is particularly useful in the development of high-energy materials and as a precursor in coordination chemistry for ligand synthesis. Proper handling is advised due to potential sensitivity.

5-(4-Chloro-2-nitrophenyl)-2H-tetrazole structure

92567-02-7 structure

Product Name:5-(4-Chloro-2-nitrophenyl)-2H-tetrazole

CAS No:92567-02-7

MF:C₇H₄ClN₅O₂

MW:225.591958999634

MDL:MFCD18375290

CID:1056483

PubChem ID:13337755

Update Time:2025-06-07

5-(4-Chloro-2-nitrophenyl)-2H-tetrazole Chemical and Physical Properties

Names and Identifiers

- [6-[2-(trifluoromethyl)phenyl]pyridin-3-yl]methanol
- 5-(4-chloro-2-nitrophenyl)-2H-Tetrazole
- MFCD18375290
- AKOS027257075
- SY012450
- A920378
- 92567-02-7
- FT-0717502
- AC7295
- DB-079346
- 5-(4-Chloro-2-nitrophenyl)-2H-tetrazole
- MDL： MFCD18375290
- Inchi： 1S/C7H4ClN5O2/c8-4-1-2-5(6(3-4)13(14)15)7-9-11-12-10-7/h1-3H,(H,9,10,11,12)
- InChI Key： NDXREIWWHIYEAU-UHFFFAOYSA-N
- SMILES： ClC1C=CC(C2N=NNN=2)=C(C=1)[N+](=O)[O-]

Computed Properties

Exact Mass: 253.07100
Monoisotopic Mass: 225.0053521g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 248
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 100Å²

Experimental Properties

PSA: 33.12000
LogP: 3.25970

5-(4-Chloro-2-nitrophenyl)-2H-tetrazole Pricemore >>

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Alichem	A019120702-5g	5-(4-Chloro-2-nitrophenyl)-2H-tetrazole	92567-02-7	95%	5g	$400.00	2023-08-31
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY012450-5g	5-(4-Chloro-2-nitrophenyl)-2H-tetrazole	92567-02-7	≥95%	5g	¥6950.00	2025-04-11
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eNovation Chemicals LLC	D205235-1g	5-(4-Chloro-2-nitrophenyl)-2H-tetrazole	92567-02-7	98%	1g	$240	2024-05-24
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